Cas no 122243-34-9 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 122243-34-9
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• MDL: MFCD07380764
• CID: 1034587
• PubChem ID: 22076495
• Update Time: 2025-06-27

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-2,2,2-trifluoroethanone
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethanone
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-one
• AKOS012258970
• 1-(2,3-Dihydrobenzo[1,4]dioxin-6-yl)-2,2,2-trifluoroethanone
• EN300-1930997
• 122243-34-9
• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2,2,2-trifluoroethan-1-one
• J-502896
• OXHJGYGAXBWSOW-UHFFFAOYSA-N
• DB-290544
• DTXSID70622293
• SCHEMBL8893799
• Ethanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoro-

• MDL： MFCD07380764
• Inchi： 1S/C10H7F3O3/c11-10(12,13)9(14)6-1-2-7-8(5-6)16-4-3-15-7/h1-2,5H,3-4H2
• InChI Key： OXHJGYGAXBWSOW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2=C(C=1)OCCO2)=O)(F)F

Computed Properties

• Exact Mass: 232.03472857g/mol
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-one

Compound CAS No. 122243-34-9: 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-one

The compound with CAS No. 122243-34-9, commonly referred to as 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-one, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodioxin ring system with a trifluoroacetyl group. The benzodioxin moiety contributes to the compound's aromatic stability and potential for versatile chemical reactivity, while the trifluoroacetyl group imparts strong electron-withdrawing properties and enhances its thermodynamic stability.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. Researchers have demonstrated that the benzodioxin core can serve as a versatile platform for constructing bioactive molecules due to its ability to engage in multiple hydrogen bonding interactions. Furthermore, the presence of the trifluoroacetyl group has been shown to significantly influence the compound's solubility and permeability properties, making it an attractive candidate for drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent fluorination reactions. The latest advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance both the yield and purity of the final product.

The physical properties of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-one are well-documented. Its melting point is approximately 155°C under standard conditions, while its boiling point exceeds 300°C under vacuum. These thermal properties make it suitable for high-temperature applications in polymer chemistry and composite materials.

From an applications standpoint, this compound has found utility in several niche markets. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various disease states. Additionally, its unique electronic properties make it a valuable component in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent research has also explored the potential of this compound in sustainable chemistry. Studies have shown that it can act as a catalyst in certain enantioselective reactions, offering a greener alternative to traditional metal-based catalysts. This development underscores its versatility and growing importance in modern chemical research.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2,2-trifluoroethan-1-one (CAS No. 122243-34-9) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and favorable physical properties position it as a key player in both academic research and industrial innovation.